Cas no 2138544-01-9 (4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine)

• Product Name: 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine
• CAS No: 2138544-01-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5950604
• PubChem ID: 165497980
• Update Time: 2025-05-21

4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158251
• 2138544-01-9
• 4,4-dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine
• 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine

• Inchi： 1S/C13H21NO/c1-9-6-10(8-15-9)12-7-11(14)4-5-13(12,2)3/h6,8,11-12H,4-5,7,14H2,1-3H3
• InChI Key： RMYBMDBRSXMDBQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1)C1CC(CCC1(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine

Exploring the Properties and Applications of 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine (CAS No. 2138544-01-9)

The compound 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine (CAS No. 2138544-01-9) is a unique chemical entity that has garnered attention in various research and industrial applications. This molecule, characterized by its cyclohexane backbone and furan substituent, offers a blend of structural features that make it valuable in organic synthesis and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals.

One of the key structural aspects of 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine is its sterically hindered amine group, which can influence reactivity and selectivity in chemical reactions. The presence of the 5-methylfuran-3-yl moiety adds aromatic character and potential for π-stacking interactions, which are crucial in designing molecules with specific electronic properties. These features make the compound a candidate for applications in catalysis, polymer chemistry, and drug discovery.

In recent years, the demand for specialty amines like 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine has surged, driven by advancements in green chemistry and sustainable manufacturing. The compound's potential as a building block for biodegradable materials and renewable energy applications aligns with global trends toward environmental responsibility. Researchers are exploring its use in developing novel bio-based polymers and catalysts that reduce reliance on fossil fuels.

The synthesis of 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine typically involves multi-step organic reactions, including cyclohexane functionalization and furan coupling. Optimizing these processes for scalability and yield is a focus area for chemists, particularly in light of the growing emphasis on cost-effective production and low-waste methodologies. Innovations in flow chemistry and microwave-assisted synthesis are being investigated to enhance the efficiency of producing this compound.

From a commercial perspective, 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine is gaining traction in niche markets. Its applications in flavor and fragrance industries, where furan derivatives are prized for their aromatic properties, are particularly noteworthy. Additionally, the compound's potential as an intermediate in pharmaceutical synthesis has sparked interest among drug developers seeking novel scaffolds for therapeutic agents.

Safety and regulatory considerations for 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine are paramount, given the increasing scrutiny of chemical substances. While the compound is not classified as hazardous under current regulations, proper handling and storage protocols are recommended to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this chemical.

The future outlook for 4,4-Dimethyl-3-(5-methylfuran-3-yl)cyclohexan-1-amine is promising, with ongoing studies exploring its versatility. As industries continue to prioritize sustainable chemistry and innovative materials, this compound is poised to play a significant role in emerging technologies. Its unique combination of structural features and reactivity makes it a valuable asset in the toolkit of modern chemists and engineers.